[2-(Oxidoamino)-2-oxoethyl]phosphonic acid

• Molecular Formula: C2H5NO5P-
• Molecular Weight: 154.04 g/mol
• IUPAC Name: [2-(oxidoamino)-2-oxoethyl]phosphonic acid
• InChI: InChI=1S/C2H5NO5P/c4-2(3-5)1-9(6,7)8/h1H2,(H3-,3,4,5,6,7,8)/q-1
• InChI Key: WLTULRZKTNEACY-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)N[O-])P(=O)(O)O

Description

[2-(Oxidoamino)-2-oxoethyl]phosphonic acid is an organophosphorus compound characterized by the presence of a phosphonic acid group This compound is notable for its unique structural features, which include a phosphorus atom bonded to three oxygen atoms and one carbon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(Oxidoamino)-2-oxoethyl]phosphonic acid typically involves the reaction of suitable precursors under controlled conditions. One common method is the reaction of phosphorous acid with oxidoamino and oxoethyl precursors. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to consistent product quality. The use of advanced purification techniques, such as crystallization and chromatography, ensures that the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

[2-(Oxidoamino)-2-oxoethyl]phosphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state derivatives.

Reduction: Reduction reactions can convert the compound into lower oxidation state forms.

Substitution: The oxidoamino and oxoethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, pressures, and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield phosphonic acid derivatives with additional oxygen atoms, while substitution reactions can produce a wide range of functionalized phosphonic acids.

Scientific Research Applications

[2-(Oxidoamino)-2-oxoethyl]phosphonic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe and enzyme inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [2-(Oxidoamino)-2-oxoethyl]phosphonic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. Additionally, it may interact with cellular pathways involved in signal transduction, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Phosphonic acid: Characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom.

Phosphoric acid: Contains a phosphorus atom bonded to four oxygen atoms.

Phosphinic acid: Features a phosphorus atom bonded to two oxygen atoms and one hydrogen atom.

Uniqueness

[2-(Oxidoamino)-2-oxoethyl]phosphonic acid is unique due to the presence of the oxidoamino and oxoethyl groups, which confer distinct reactivity and potential applications compared to other phosphonic acids. Its ability to undergo various chemical reactions and interact with biological targets makes it a valuable compound in research and industry.